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Compound of Interest

Compound Name: 4-Hydroxychalcone

Cat. No.: B181621

For researchers and scientists in the dynamic field of drug development, the safe handling and
disposal of chemical compounds are paramount. This guide provides essential, procedural
information for the proper disposal of 4-Hydroxychalcone, ensuring the safety of laboratory
personnel and compliance with environmental regulations.

Safety and Hazard Profile

4-Hydroxychalcone is a compound that requires careful handling due to its potential health
effects. It is classified as causing skin irritation, serious eye irritation, and possible respiratory
irritation.[1][2] Some safety data sheets also indicate that it may be harmful if swallowed and is
toxic to aquatic life with long-lasting effects.[3] Adherence to prescribed safety protocols is
crucial to mitigate these risks.

Quantitative Data Summary

The following table summarizes the key quantitative and qualitative data for 4-
Hydroxychalcone, compiled from various safety data sheets.
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Property Value

Physical State Powder / Crystalline Solid[1][4]
Appearance Yellow[1]

Molecular Formula C15H1202

Molecular Weight 224.25 g/mol [5]

Soluble in organic solvents such as ethanol,
DMSO, and dimethylformamide (approx. 30
. mg/ml).[4] Sparingly soluble in agueous buffers;
Solubility _ o _ _
for maximum aqueous solubility, first dissolve in
ethanol and then dilute (approx. 0.2 mg/mlin a

1:4 solution of ethanol:PBS (pH 7.2)).[4]

Store in a dry, cool, and well-ventilated place, at
Storage Temperature
temperatures below +8°C.[1][6]

Experimental Protocols: Disposal Procedures

The proper disposal of 4-Hydroxychalcone is a critical step in the laboratory workflow. The
following procedures should be followed to ensure safe and compliant disposal.

1. Personal Protective Equipment (PPE): Before beginning any disposal-related activities, it is
imperative to be outfitted with the appropriate PPE. This includes:

» Hand Protection: Chemical-resistant gloves (e.qg., nitrile rubber).
o Eye Protection: Chemical safety goggles or a face shield.[5]

¢ Respiratory Protection: A NIOSH/MSHA-approved respirator is recommended, especially if
handling large quantities or if there is a risk of dust generation.[5]

» Body Protection: A lab coat or other protective clothing to prevent skin contact.[5]

2. Waste Classification: Waste containing 4-Hydroxychalcone is classified as hazardous.[1] It
should not be disposed of in standard laboratory trash or down the drain.[2]
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. Small Quantities (e.g., residual amounts on labware):

Wipe down contaminated surfaces and labware with a solvent in which 4-Hydroxychalcone
is soluble (e.g., ethanol).

The solvent rinse, along with any contaminated wipes, must be collected in a designated
hazardous waste container.

. Bulk Quantities and Unused Product:

Unused or expired 4-Hydroxychalcone should be disposed of in its original container or a
clearly labeled, sealed, and appropriate hazardous waste container.

Do not mix with other waste streams unless compatibility has been confirmed.
. Spill Cleanup:

In the event of a spill, ensure the area is well-ventilated.[1]

Avoid breathing dust.[1]

Carefully sweep up the solid material and place it into a designated, labeled hazardous
waste container.[1][2]

Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous
waste.

. Container Disposal:
Empty containers should be triple-rinsed with a suitable solvent (e.g., ethanol).
The rinsate must be collected as hazardous waste.

After triple-rinsing, the container may be disposed of according to institutional guidelines for
decontaminated labware. Contaminated packaging should be disposed of at a hazardous or
special waste collection point.[1]

. Final Disposal:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b181621?utm_src=pdf-body
https://www.benchchem.com/product/b181621?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15307~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:04:26~~4-Hydroxychalcone~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15307~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:04:26~~4-Hydroxychalcone~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15307~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:04:26~~4-Hydroxychalcone~~
https://www.fishersci.com/store/msds?partNumber=AAA10838&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA15307~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:04:26~~4-Hydroxychalcone~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181621?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Opera.tir.\.g Gu?c}e

Check Availability & Pricing

 All collected hazardous waste containing 4-Hydroxychalcone must be disposed of through
an approved waste disposal plant.[1][2][3]

o Follow all local, state, and federal regulations for hazardous waste disposal.[5]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-
Hydroxychalcone.
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Caption: Workflow for the disposal of 4-Hydroxychalcone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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